Cas no 206860-46-0 (Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)-)
Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)-
- (1S)-(+)-3-Bromocamphor-10-sulfonic acid hydrate
- ((1S)-3-bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptyl)methanesulfonic acid, oxa methane
- [(1S)-endo]-(+)-3-Bromo-10-camphorsulfonicacid monohydrate
- MolPort-009-199-084
- SBB070970
- WT-131214
- AKOS027250587
- D-3-Bromocamphor-10-sulfonic acid monohydrate
- (1S)-(+)-3-Bromocamphor-10-sulfonicacid hydrate
- C10H17BrO5S
- [(1S)-endo]-(+)-3-Bromocamphor-10-sulonic acid monohydrate
- Bicyclo[2.2.1]heptane-1-methanesulfonic acid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:1), (1S,3S,4S)-
- MFCD26142376
- (1S)-(+)-3-Bromocamphor-10-sulfonic acid hydrate, 98%
- AT25353
- [(1S,3S,4S)-3-bromo-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;hydrate
- 206860-46-0
- ((1S,3S,4S)-3-bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid hydrate
- ((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid hydrate(1:x)
- CS-W021054
- [(1S)-ENDO]-(+)-3-BROMO-10-CAMPHORSULFONIC ACID MONOHYDRATE
- 209736-59-4
- DS-11281
- [(1S, 3S, 4S)-3-bromo-7, 7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid;hydrate
- D78074
- ((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonicacidhydrate(1:x)
- AM806725
- ((1S,3S,4S)-3-BROMO-7,7-DIMETHYL-2-OXOBICYCLO[2.2.1]HEPTAN-1-YL)METHANESULFONIC ACID HYDRATE (XH2O)
- [(1S,3S,4S)-3-BROMO-7,7-DIMETHYL-2-OXOBICYCLO[2.2.1]HEPTAN-1-YL]METHANESULFONIC ACID HYDRATE
-
- MDL: MFCD26142376
- Inchi: 1S/C10H15BrO4S.H2O/c1-9(2)6-3-4-10(9,5-16(13,14)15)8(12)7(6)11;/h6-7H,3-5H2,1-2H3,(H,13,14,15);1H2/t6-,7+,10-;/m1./s1
- InChI Key: RQZLIPHNDCFLPR-OFVIFIGMSA-N
- SMILES: Br[C@@H]1C([C@]2(CS(=O)(=O)O)CC[C@H]1C2(C)C)=O.O
Computed Properties
- Exact Mass: 327.99801g/mol
- Monoisotopic Mass: 327.99801g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 436
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- Color/Form: White crystals
- Melting Point: 117-121 °C (lit.)
- PSA: 89.05000
- LogP: 2.65950
- Solubility: Not determined
- Optical Activity: [α]20/D +94°, c = 1 in H2O
Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)- Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H314
- Warning Statement: P280-P305+P351+P338-P310
- Hazardous Material transportation number:UN3261 8/PG 2
- WGK Germany:3
- Hazard Category Code: 34
- Safety Instruction: 26-36/37/39-45
-
Hazardous Material Identification:
- Risk Phrases:34
- Storage Condition:2-8°C
Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB470824-250 mg |
(1S)-(+)-3-Bromocamphor-10-sulfonic acid hydrate, min. 98%; . |
206860-46-0 | 250MG |
€63.80 | 2023-07-18 | ||
| abcr | AB470824-1 g |
(1S)-(+)-3-Bromocamphor-10-sulfonic acid hydrate, min. 98%; . |
206860-46-0 | 1g |
€188.10 | 2023-07-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 374121-1G |
Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)- |
206860-46-0 | 1g |
¥3981.43 | 2023-12-07 | ||
| abcr | AB470824-250mg |
(1S)-(+)-3-Bromocamphor-10-sulfonic acid hydrate, min. 98%; . |
206860-46-0 | 250mg |
€63.80 | 2025-02-19 | ||
| abcr | AB470824-1g |
(1S)-(+)-3-Bromocamphor-10-sulfonic acid hydrate, min. 98%; . |
206860-46-0 | 1g |
€188.10 | 2025-02-19 | ||
| A2B Chem LLC | AB17393-250mg |
(+)-3-BROMOCAMPHOR-10-SULFONIC ACID HYDR |
206860-46-0 | 95% | 250mg |
$79.00 | 2024-01-01 | |
| A2B Chem LLC | AB17393-1g |
(+)-3-BROMOCAMPHOR-10-SULFONIC ACID HYDR |
206860-46-0 | 98% | 1g |
$778.00 | 2024-04-20 | |
| A2B Chem LLC | AB17393-5g |
(+)-3-BROMOCAMPHOR-10-SULFONIC ACID HYDR |
206860-46-0 | 95% | 5g |
$289.00 | 2024-01-01 | |
| Ambeed | A683248-1g |
((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid hydrate(1:x) |
206860-46-0 | 97% | 1g |
$211.0 | 2025-02-20 | |
| Ambeed | A683248-5g |
((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid hydrate(1:x) |
206860-46-0 | 97% | 5g |
$343.0 | 2025-02-20 |
Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)- Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)-
Comprehensive Overview of Bicyclo[2.2.1]heptane-1-methanesulfonic acid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)- (CAS No. 206860-46-0)
The compound Bicyclo[2.2.1]heptane-1-methanesulfonic acid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)- (CAS No. 206860-46-0) is a highly specialized chemical entity with a unique bicyclic structure. Its molecular framework, featuring a bicyclo[2.2.1]heptane core, is of significant interest in organic synthesis and pharmaceutical research. The presence of a methanesulfonic acid group and a bromo substituent enhances its reactivity, making it a valuable intermediate in the development of novel compounds. Researchers are increasingly exploring its potential in asymmetric synthesis and chiral building blocks, aligning with the growing demand for enantioselective methodologies.
In recent years, the scientific community has shown heightened interest in 3-bromo-7,7-dimethyl-2-oxo derivatives due to their versatility in constructing complex molecular architectures. The hydrate (1:?) form of this compound further expands its applicability, particularly in solubility-sensitive reactions. As sustainability becomes a key focus in chemical research, the efficient utilization of such intermediates—coupled with green chemistry principles—has emerged as a trending topic. Questions like "How to optimize the synthesis of bicyclo[2.2.1]heptane derivatives?" or "What are the applications of (1S,3S,4S)-configured sulfonic acids in drug discovery?" frequently appear in academic and industrial discussions.
The stereochemistry of (1S,3S,4S)-Bicyclo[2.2.1]heptane-1-methanesulfonic acid is particularly noteworthy, as it offers precise control over spatial orientation in synthetic pathways. This attribute is critical in the design of bioactive molecules, where stereocenters often dictate pharmacological activity. With the rise of computational chemistry and AI-assisted molecular modeling, researchers are leveraging tools to predict the behavior of such compounds, addressing queries like "How does the bromo substituent influence conformational stability?" or "Can hydrate forms improve crystallization outcomes?" These interdisciplinary approaches underscore the compound's relevance in modern research.
From an industrial perspective, the scalability of CAS No. 206860-46-0 is a subject of active investigation. Manufacturers are exploring cost-effective routes to produce high-purity batches while minimizing environmental impact—a response to the global push for sustainable chemical production. The compound's role in agrochemicals and specialty materials is also gaining traction, with studies examining its efficacy as a precursor for advanced functional molecules. As regulatory standards evolve, compliance with safety and ecological guidelines remains a priority, ensuring that applications of Bicyclo[2.2.1]heptane-1-methanesulfonic acid derivatives meet stringent industry benchmarks.
In summary, Bicyclo[2.2.1]heptane-1-methanesulfonic acid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)- represents a multifaceted compound with broad scientific and industrial implications. Its structural complexity, combined with emerging synthetic technologies, positions it at the forefront of innovation in organic chemistry. By addressing contemporary challenges such as green synthesis and stereochemical precision, this compound continues to inspire cutting-edge research and development.
206860-46-0 (Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, hydrate (1:?), (1S,3S,4S)-) Related Products
- 209736-59-4(((1S,3S,4S)-3-Bromo-7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-yl)methanesulfonic Acid Hydrate)
- 5327-97-9(Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 7,7-dimethyl-2-oxo-, calcium salt (2:1))
- 74165-69-8(Bicyclo[2.2.1]heptane-7-methanesulfonicacid, 2-bromo-4,7-dimethyl-3-oxo-, ammonium salt (1:1))
- 14575-84-9(D-(+)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt)
- 5344-58-1((+)-3-Bromo-8-camphorsulfonic Acid)
- 67999-30-8((+)-3-BROMOCAMPHOR-10-SULFONIC ACID HYDRATE)
- 55870-50-3(L-(-)-a-Bromocamphor-8-sulfonic Acid Ammonium Salt)
- 24262-38-2(D-3-Bromocamphor-10-sulfonic acid monohydrate)
- 1331-87-9(Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 7,7-dimethyl-2-oxo-, calcium salt, (1S)- (9CI))
- 56144-54-8(Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 3-bromo-7,7-dimethyl-2-oxo-, ammonium salt (1:1), (1S,3S,4S)-)